Cas no 1517611-20-9 (2-Bromo-3,4-difluorobenzonitrile)

2-Bromo-3,4-difluorobenzonitrile is a fluorinated aromatic compound featuring a bromine substituent and a nitrile functional group. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications to the aromatic core. The nitrile group further expands its utility in heterocycle formation and derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in demanding synthetic processes. Its versatility and well-defined reactivity profile make it a preferred choice for researchers developing advanced molecular architectures.

2-Bromo-3,4-difluorobenzonitrile structure

1517611-20-9 structure

Product Name:2-Bromo-3,4-difluorobenzonitrile

CAS No:1517611-20-9

MF:C₇H₂BrF₂N

MW:217.998287677765

MDL:MFCD22490573

CID:3041974

PubChem ID:83410594

Update Time:2025-06-06

2-Bromo-3,4-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3,4-difluorobenzonitrile
- FCH2277482
- PC501846
- AK342579
- SY162491
- DS-12365
- SCHEMBL19898945
- 1517611-20-9
- 2-Bromo-3,4-difluoro-Benzonitrile
- AKOS023126919
- CS-0161332
- EN300-177569
- C7H2BrF2N
- CL9578
- MFCD22490573
- MDL： MFCD22490573
- Inchi： 1S/C7H2BrF2N/c8-6-4(3-11)1-2-5(9)7(6)10/h1-2H
- InChI Key： AJSCMTNRSYZUJK-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=CC=1C#N)F)F

Computed Properties

Exact Mass: 216.93387g/mol
Monoisotopic Mass: 216.93387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 2.5

2-Bromo-3,4-difluorobenzonitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OP219-1g	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	97%	1g	878.0CNY	2021-07-12
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OP219-50mg	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	97%	50mg	109.0CNY	2021-07-12
Alichem	A019099545-10g	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	97%	10g	530.00 USD	2021-06-17
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OP219-200mg	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	97%	200mg	273.0CNY	2021-07-12
Apollo Scientific	PC501846-1g	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	98+%	1g	£16.00	2025-03-21
Apollo Scientific	PC501846-5g	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	98+%	5g	£125.00	2025-02-21
Apollo Scientific	PC501846-25g	2-Bromo-3,4-difluorobenzonitrile	1517611-20-9	98+%	25g	£382.00	2025-03-21